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Compound of Interest

Compound Name: Deltatsine

cat. No.: B1594504

Deltatsine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deltatsine is a complex diterpenoid alkaloid with the molecular formula C2sH41NO>. This
document provides a detailed overview of its chemical structure, and known physical and
chemical properties. Due to the limited availability of published experimental data, this guide
summarizes the currently accessible information and highlights areas requiring further
investigation. While specific biological activities, mechanisms of action, and detailed
experimental protocols for Deltatsine are not extensively documented in publicly available
scientific literature, this guide presents the foundational chemical information to support future
research and drug development endeavors.

Chemical Structure and Identity

Deltatsine is a structurally intricate natural product belonging to the diterpenoid alkaloid class.
Its core is a complex polycyclic system.

IUPAC Name: 11-ethyl-6,8,18-trimethoxy-13-(methoxymethyl)-11-
azahexacyclo[7.7.2.12,5.01,1°,03,8,013,7Inonadecane-4,9,16-triol

Synonyms: Deletatsine

CAS Number: 92631-66-8
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Chemical Formula: C2sH41NO~
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Caption: Conceptual representation of Deltatsine's functional groups attached to its core
polycyclic structure.

Physicochemical Properties

Quantitative experimental data for many of Deltatsine's physicochemical properties are not
readily available in the current literature. The following tables summarize the known and
computed properties.

Table 1: General and Computed Physicochemical

Properties

Property Value Source
Molecular Weight 467.59 g/mol [1]
Physical Description Powder [1]
XLogP3 -0.6 N/A
Hydrogen Bond Donor Count 3 N/A
Hydrogen Bond Acceptor

Rotatable Bond Count 6 N/A
Topological Polar Surface Area 101 A2 N/A

Table 2: Solubility and Storage

Property Details Source

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Store as a powder at -20°C for
Storage N N/A
long-term stability.
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Note: Experimental values for melting point, boiling point, and pKa have not been found in the
reviewed literature.

Biological Activity and Mechanism of Action

As of the latest literature review, there is a significant lack of specific information regarding the
biological activity and mechanism of action of Deltatsine. While many diterpenoid alkaloids
exhibit a range of pharmacological effects, the specific targets and signaling pathways
modulated by Deltatsine have not been elucidated.

Future research should focus on screening Deltatsine against various biological targets to
identify potential therapeutic applications.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Deltatsine are not extensively described in the accessible scientific literature. The following
represents a generalized workflow that could be adapted for the characterization and biological
screening of Deltatsine.
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Caption: A general experimental workflow for the investigation of a natural product like
Deltatsine.

Signaling Pathways

Specific signaling pathways affected by Deltatsine have not yet been identified in the scientific
literature. A generalized diagram illustrating a potential signal transduction cascade that could
be investigated is presented below. This is a hypothetical representation and is not based on
experimental data for Deltatsine.
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Caption: A hypothetical signaling pathway that could be investigated for Deltatsine's
mechanism of action.

Conclusion and Future Directions

Deltatsine is a diterpenoid alkaloid with a well-defined chemical structure but limited
characterization of its physicochemical and biological properties. This guide provides the
foundational chemical information currently available. There is a clear need for further research
to determine its experimental physicochemical properties, elucidate its mechanism of action,
and identify any potential therapeutic effects. Future studies should focus on comprehensive
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biological screening, target identification, and elucidation of the signaling pathways modulated
by this complex natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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